![molecular formula C7H5N5 B080853 1,N6-Ethenoadenine CAS No. 13875-63-3](/img/structure/B80853.png)
1,N6-Ethenoadenine
Overview
Description
1,N6-Ethenoadenine (εA) is a tricyclic derivative of adenine. An ethylene bridge connects the amine group to the adjacent carbon on the six-member ring, adding another five-membered ring . This modification can occur as a mutation of DNA, and as a DNA modification, it is called an etheno (ε) DNA adduct .
Synthesis Analysis
1,N6-Ethenoadenine can be formed by the reaction of adenine with vinyl chloride or lipid peroxidation products . It can also be produced via the cyclisation of N6-hydroxyethyladenine with DIAD and triphenylphosphine in the Mitsunobu reaction in a THF/MeCN solvent or by reacting with SOCl2 .Molecular Structure Analysis
The molecular structure of 1,N6-Ethenoadenine involves an ethylene bridge that connects the amine group to the adjacent carbon on the six-member ring, forming an additional five-membered ring . This structure is a tricyclic derivative of adenine .Chemical Reactions Analysis
The study of the photoenzymes of 1,N6-Ethenoadenine has been facilitated using flavin analogs. The additional electron density on the etheno group of ε FAD supplies better orbital overlap with the flavin S1 state, accelerating charge transfer in that molecule .Scientific Research Applications
DNA Repair Mechanisms
1,N6-Ethenoadenine (εA) plays a significant role in the study of DNA repair mechanisms . It is particularly useful in understanding the repair aspect of εA by the 2-oxoglutarate/Fe(II)-dependent AlkB family enzymes . Researchers have investigated εA repair across 16 possible sequence contexts, revealing that repair efficiency is altered according to sequence, enzyme, and strand context .
Study of Mutational Spectra
The mutation patterns of DNA adducts, such as mutational spectra and signatures, are useful tools for diagnostic and prognostic purposes . The study of εA contributes to understanding these mutation patterns, which derive from three sources: adduct formation, replication bypass, and repair .
Photoenzymatic Cofactor
Flavin 1,N6-Ethenoadenine Dinucleotide (εFAD), an analog of FAD, is used to study how different photochemical outcomes depend on the identity of the Ade moiety in stacked FAD and its analog εFAD . This research contributes to understanding the excited state evolution of the flavins .
Study of Photoinduced Redox Chemistry
Flavins, including εFAD, often exploit the absorption of light to energize photoinduced redox chemistry in a variety of contexts . The study of these photoenzymes has been facilitated using flavin analogs, including εFAD .
ADP-Ribosylation Reactions
Nicotinamide 1,N6-Ethenoadenine dinucleotide (ε-NAD) is an NAD fluorescent analog that may be used to study ADP-ribosylation reactions . This research contributes to understanding the structure and kinetics of NAD+ binding enzymes .
Enzyme Turnover
There is recent evidence that adenine (Ade)-modified FAD can affect enzyme turnover . This has been shown for enzymes where the adenine and flavin rings are close to each other in a stacked conformation .
properties
IUPAC Name |
1H-imidazo[2,1-f]purine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N5/c1-2-12-4-11-6-5(7(12)8-1)9-3-10-6/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVOXGPIHFKUGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NC3=C(C2=N1)NC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90160768 | |
Record name | 1,N(6)-Ethenoadenine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90160768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,N6-Ethenoadenine | |
CAS RN |
13875-63-3 | |
Record name | Ethenoadenine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13875-63-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,N(6)-Ethenoadenine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013875633 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,N6-Ethenoadenine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01952 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 1,N(6)-Ethenoadenine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90160768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N6-ETHENOADENINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SIN7411HG7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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